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Compound of Interest

Compound Name: Isobutyl nitrate

Cat. No.: B1220664 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for the use of Isobutyl Nitrate, focusing on personal protective equipment

(PPE), operational plans, and disposal protocols. Adherence to these guidelines is critical to

ensure a safe laboratory environment.

Immediate Safety and Hazard Information
Isobutyl nitrate is a highly flammable liquid and vapor that is harmful if swallowed or inhaled

and may cause cancer.[1][2] It can also cause effects on the blood and cardiovascular system,

potentially leading to cardiac disorders and the formation of methemoglobin.[1]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative safety and physical

property data for isobutyl nitrate.
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Property Value Source(s)

Occupational Exposure Limit
Ceiling: 1 ppm (inhalable

fraction and vapor)
[3]

Flash Point -10°F (-23°C) [4][5]

Lower Explosive Limit (LEL) 1.2% at 70°F (21°C) [4][5]

Upper Explosive Limit (UEL) 26.9% at 70°F (21°C) [4][5]

Boiling Point 154.4°F (68°C) [4][5]

Vapor Pressure 10 mmHg at 68°F (20°C) [4][5]

Specific Gravity 0.87 at 72°F (22°C) [4][5]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is essential when handling isobutyl nitrate to prevent

exposure through inhalation, skin contact, or eye contact.

Respiratory Protection
When to Use: Respiratory protection is required when vapors or aerosols are generated, or if

exposure limits are exceeded.[3]

Recommended Type: A NIOSH/MSHA approved full-face respirator with appropriate

cartridges should be used. For high airborne contaminant concentrations, a positive-

pressure supplied air respirator may be necessary.[3]

Eye and Face Protection
When to Use: Always wear eye and face protection when handling isobutyl nitrate.

Recommended Type: Tight-sealing safety goggles are a minimum requirement.[3] A face

shield offers additional protection against splashes.

Skin and Body Protection
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Gloves: Wear protective gloves. Nitrile gloves are recommended, but it is crucial to consult

with the glove manufacturer to ensure compatibility.[6]

Clothing: Wear protective clothing, including a lab coat.[3] For tasks with a higher risk of

splashing, chemically resistant aprons or suits may be necessary.

Footwear: Closed-toe shoes are mandatory in the laboratory.

Operational Plan: From Handling to Disposal
A systematic approach to handling isobutyl nitrate minimizes risks. The following step-by-step

guide outlines the key procedures.

Preparation and Handling
Ventilation: Always work in a well-ventilated area, preferably within a chemical fume hood.[7]

Ignition Sources: Keep away from heat, sparks, open flames, and other sources of ignition.

[3] Use spark-proof tools and explosion-proof equipment.[3]

Grounding: Ground and bond containers when transferring material to prevent static

discharge.[3]

Personal Hygiene: Do not eat, drink, or smoke when using this product. Wash hands

thoroughly after handling.[3]

Storage
Container: Keep the container tightly closed in a dry and cool place.[3]

Location: Store in a well-ventilated area, away from incompatible materials such as acids,

alcohols, strong bases, and strong oxidizing agents.[3][8] Store at 4°C.[3]

Labeling: Ensure containers are properly labeled.[3]

Emergency Spill Response
In the event of a spill, follow these procedures immediately:
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Evacuate: Evacuate non-essential personnel from the spill area.[9]

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material, such as sand or earth, to contain the spill.[9] Do

not use combustible materials like paper towels.

Clean-up: Carefully collect the absorbed material and place it in a sealed, labeled container

for disposal.[9]

Decontaminate: Clean the spill area with an appropriate solvent.

Disposal Plan
Waste Classification: Isobutyl nitrate and its contaminated materials are considered

hazardous waste.

Containerization: Collect waste in a properly labeled, sealed container.

Disposal: Dispose of the waste through a licensed hazardous waste disposal company,

following all local, state, and federal regulations. Do not dispose of it down the drain.[7]

Workflow and Emergency Logic
The following diagram illustrates the logical flow for handling isobutyl nitrate, including routine

procedures and emergency responses.
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Isobutyl Nitrate Handling Workflow
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Caption: Logical workflow for handling Isobutyl Nitrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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